Cas no 92469-35-7 (3-(4-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(4-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 92469-35-7
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD03407434
• CID: 61570
• PubChem ID: 6484153
• Update Time: 2025-08-03

3-(4-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
• 5-(4-Methoxy-phenyl)-2-methyl-2H-pyrazol-3-ylamine
• 5-(4-Methoxyphenyl)-2-Methylpyrazol-3-aMine
• AS-67406
• SCHEMBL15729859
• DTXSID70424395
• 1H-Pyrazol-5-amine, 3-(4-methoxyphenyl)-1-methyl-
• HMS1698D11
• 92469-35-7
• FT-0677715
• BRD-K79995222-001-01-2
• CS-0037383
• W12830
• MFCD03407434
• EN300-1148520
• AKOS000303246

• MDL： MFCD03407434
• Inchi： 1S/C11H13N3O/c1-14-11(12)7-10(13-14)8-3-5-9(15-2)6-4-8/h3-7H,12H2,1-2H3
• InChI Key： OSVZDKNTAGWKQX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 203.106
• Monoisotopic Mass: 203.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.19
• Melting Point: 140-141 ºC
• Boiling Point: 401.6 °C at 760 mmHg
• Flash Point: 401.6 °C at 760 mmHg
• Refractive Index: 1.6

3-(4-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine Security Information

• HazardClass：IRRITANT